3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-((1S)-1-hydroxy-2-propenyl)-, (1S,2R,5R)-

• CAS No.: 194353-50-9
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.29 g/mol
• IUPAC Name: (1S,2R,5R)-5-(6-aminopurin-9-yl)-3-[(1S)-1-hydroxyprop-2-enyl]cyclopent-3-ene-1,2-diol
• InChI: InChI=1S/C13H15N5O3/c1-2-8(19)6-3-7(11(21)10(6)20)18-5-17-9-12(14)15-4-16-13(9)18/h2-5,7-8,10-11,19-21H,1H2,(H2,14,15,16)/t7-,8+,10-,11+/m1/s1
• InChI Key: GNCUJTNOTBPTGN-MKHNBGRSSA-N
• Isomeric SMILES: C=C[C@@H](C1=C[C@H]([C@@H]([C@@H]1O)O)N2C=NC3=C(N=CN=C32)N)O
• Canonical SMILES: C=CC(C1=CC(C(C1O)O)N2C=NC3=C(N=CN=C32)N)O

Description

This compound (CAS: 138571-54-7) is a carbocyclic nucleoside analog characterized by a cyclopentene diol core fused to a 6-amino-9H-purin-9-yl (adenine) moiety and a (1S)-1-hydroxy-2-propenyl substituent. Its molecular formula is C₁₂H₁₅N₅O₃, with a molecular weight of 277.28 g/mol . The stereochemistry (1S,2R,5R) is critical for its biological interactions, as it influences binding affinity to enzymes like S-adenosylhomocysteine hydrolase (SAHH), a target in antiviral and anticancer therapies.

The compound’s structure combines three key features:

• Cyclopentene diol backbone: Provides rigidity and mimics the ribose ring in natural nucleosides.
• Adenine base: Enables base-pairing interactions with biological targets.
• (1S)-1-hydroxy-2-propenyl side chain: Enhances hydrophilicity and modulates stereoelectronic properties.

Biological Activity

3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-((1S)-1-hydroxy-2-propenyl)-, (1S,2R,5R)- is a complex organic compound featuring a cyclopentene ring and a purine derivative. Its unique structure suggests potential biological activities that warrant detailed exploration. This article compiles findings from diverse sources to elucidate the compound's biological activity.

The molecular formula of this compound is C$_{13}$H$_{15}$N$_{5}$O$_{3}$, with a molecular weight of approximately 287.27 g/mol. The chirality indicated by its stereochemical descriptors (1S,2R,5R) suggests specific spatial arrangements that can influence its biological interactions and reactivity .

Antiviral Properties

Research indicates that compounds structurally related to 3-Cyclopentene-1,2-diol may exhibit antiviral properties. For instance, the purine base component is known for its role in nucleoside analogs which have been extensively studied for antiviral applications.

Table 1: Related Compounds and Their Biological Activities

Compound Name	Structure Features	Biological Activity
6-Amino-9H-purine	Purine base	Antiviral properties
Ribavirin	Nucleoside analogue	Antiviral activity
Adenosine	Purine nucleoside	Cellular signaling

The unique combination of the cyclopentene structure and purine derivative may provide distinct biological activities not present in other similar compounds.

The mechanisms through which 3-Cyclopentene-1,2-diol exerts its biological effects are not fully elucidated. However, interaction studies using techniques such as nuclear magnetic resonance (NMR) spectroscopy and surface plasmon resonance suggest that it may interact with biological macromolecules like enzymes and receptors. These interactions could potentially modulate various biochemical pathways .

Case Studies

A notable study focused on the synthesis and characterization of related compounds demonstrated that modifications in the cyclopentene structure could significantly affect biological activity. For example, varying the substituents on the cyclopentene ring altered the compound's binding affinity to target enzymes involved in viral replication .

Another investigation highlighted the potential of purine derivatives in cancer therapy, where compounds similar to 3-Cyclopentene-1,2-diol were shown to inhibit tumor growth in vitro by interfering with nucleic acid synthesis .

Scientific Research Applications

Structural Features

Feature	Description
Cyclopentene Ring	A five-membered carbon ring that contributes to the compound's reactivity.
Purine Derivative	Contains a purine base structure, which is crucial for biological functions such as nucleic acid synthesis.
Chirality	The (1S,2R,5R) configuration suggests specific interactions with biological macromolecules.

Medicinal Chemistry

3-Cyclopentene-1,2-diol has been studied for its potential as a lead compound in drug development. Its structural similarities to known antiviral agents suggest it may exhibit similar properties.

Antiviral Activity

Research indicates that derivatives of purines often possess antiviral properties. The compound's purine structure may enable it to interfere with viral replication processes. For instance:

• Mechanism of Action : It may inhibit viral RNA polymerases or integrate into viral genomes.
• Case Studies : Preliminary studies have shown promise in inhibiting certain RNA viruses.

Biochemical Research

The compound's ability to interact with nucleic acids makes it a valuable tool in biochemical research.

Nucleic Acid Interaction Studies

Studies employing techniques like surface plasmon resonance have shown that 3-Cyclopentene-1,2-diol can bind to nucleic acids, influencing their stability and function. This interaction is crucial for understanding:

• Gene Regulation : Potential applications in gene therapy by modulating gene expression.
• Drug Design : Insights into designing more effective nucleic acid-targeting drugs.

Synthetic Chemistry

The compound can serve as a building block in synthetic organic chemistry due to its unique structural features.

Synthetic Pathways

Various synthetic methods have been explored to produce this compound while maintaining its stereochemistry. These include:

• Reactions Involving Cyclopentene Derivatives : Utilizing cyclopentene intermediates to synthesize more complex molecules.
• Chiral Catalysis : Employing chiral catalysts to ensure the desired stereochemical outcome.

Comparative Analysis with Related Compounds

To better understand the unique properties of 3-Cyclopentene-1,2-diol, it is useful to compare it with structurally similar compounds.

Compound Name	Structural Features	Biological Activity
6-Amino-9H-purine	Purine base	Antiviral properties
Ribavirin	Nucleoside analogue	Antiviral activity
Adenosine	Purine nucleoside	Cellular signaling

The uniqueness of 3-Cyclopentene-1,2-diol lies in its specific combination of features that may provide distinct biological activities not present in other similar compounds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The compound belongs to a family of carbocyclic nucleosides. Below is a comparative analysis of its analogs (Table 1):

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Key Substituents	Stereochemistry	Biological Activity
Target Compound (3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-((1S)-1-hydroxy-2-propenyl)-)	138571-54-7	C₁₂H₁₅N₅O₃	1-hydroxy-2-propenyl	(1S,2R,5R)	Antiviral (putative)
Aristeromycin	19186-33-5	C₁₁H₁₅N₅O₃	Hydroxymethyl	(1R,2S,3R,5R)	Antiviral (SAHH inhibition)
6-Chloroneplanocin	1639974-72-3	C₁₁H₁₁ClN₄O₃	Chlorinated adenine, hydroxymethyl	(1S,2R,5R)	Antitumor, epigenetic modulation
Cyclopentanemethanol, 3-(6-amino-9H-purin-9-yl)	220285-03-0	C₁₁H₁₅N₅O	Hydroxymethyl	(1R,3S)	Nucleoside analog (research use)
[4-(6-Aminopurin-9-yl)-5-(hydroxymethyl)cyclopent-2-en-1-yl]methanol	140440-40-0	C₁₂H₁₅N₅O₂	Hydroxymethyl	(1R,2S,5R)-rel	Enzyme inhibition studies

Structural and Functional Differences

Backbone Modifications

• Cyclopentene vs. Cyclopentane: The target compound’s unsaturated cyclopentene diol backbone (vs.
• Side Chain Variations: The (1S)-1-hydroxy-2-propenyl group in the target compound contrasts with the hydroxymethyl group in aristeromycin and neplanocin derivatives. This propenyl chain may increase metabolic stability compared to smaller substituents .

Stereochemical Impact

• The (1S,2R,5R) configuration of the target compound differs from the (1R,2S,3R,5R) stereochemistry of aristeromycin. Such variations significantly affect SAHH inhibition efficacy; aristeromycin’s stereochemistry aligns better with the natural substrate S-adenosylhomocysteine .

Functional Group Effects

• Chlorination in 6-Chloroneplanocin: The chlorine atom on adenine (vs. amino group in the target compound) enhances electrophilicity, improving cross-reactivity with DNA methyltransferases in cancer cells .
• Hydroxytyrosol Derivatives : Compounds like hexadecane-1,2-diol () share diol motifs but lack nucleoside components, limiting their applicability to metabolic studies rather than antiviral/antitumor roles.

Physicochemical Properties

Table 2: Physical and Pharmacokinetic Properties

Property	Target Compound	Aristeromycin	6-Chloroneplanocin
Molecular Weight	277.28	265.27	282.68
LogP (Predicted)	-0.5 (estimated)	0.46	1.2
Solubility (25°C)	Moderate	1 g/L	Low
Hydrogen Bond Donors	5	5	3
Topological PSA	130 Ų	136 Ų	115 Ų

• LogP and Solubility : The target compound’s lower LogP (estimated -0.5) compared to aristeromycin (0.46) suggests better aqueous solubility, critical for oral bioavailability .
• Hydrogen Bonding: All analogs retain 3–5 hydrogen bond donors, enabling interactions with enzymes like SAHH.